Cas no 51787-96-3 (4,5-Dihydro-5-(4-fluorophenyl)-2(3H)-furanone)

4,5-Dihydro-5-(4-fluorophenyl)-2(3H)-furanone structure
51787-96-3 structure
Product Name:4,5-Dihydro-5-(4-fluorophenyl)-2(3H)-furanone
CAS No:51787-96-3
MF:C10H9FO2
MW:180.175666570663
CID:56094
PubChem ID:103541
Update Time:2025-08-05

4,5-Dihydro-5-(4-fluorophenyl)-2(3H)-furanone Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dihydro-5-(4-fluorophenyl)-2(3H)-furanone
    • 5-(4-fluorophenyl)oxolan-2-one
    • gamma-(4-Fluorophenyl)-gamma-butyrolactone
    • &#947
    • -(4-Fluorophenyl)-butyrolactone
    • 2(3H)-Furanone, 5-(4-fluorophenyl)dihydro-
    • 4-(4-Fluorophenyl)butyrolactone
    • 5-(4-Fluorophenyl)dihydro-2(3H)-furanone
    • 5-(4-Fluorophenyl)tetrahydrofuran-2-one
    • g-(4-Fluorophenyl)-g-butyrolactone
    • SCHEMBL639271
    • 5-(4-Fluorophenyl)dihydro-2(3H)-furanone #
    • EN300-6482466
    • DTXSID40966111
    • 5-(4-fluorophenyl)dihydrofuran-2(3h)-one
    • AKOS005216448
    • FT-0616632
    • NS00056458
    • gamma-(p-fluorophenyl)-gamma-butyrolactone
    • 4-(4-Fluorobenzoyl)butyrol Acetone
    • EINECS 257-422-5
    • .gamma.-(4-Fluorophenyl)-butyrolactone
    • .gamma.-(4-Fluorophenyl)-.gamma.-butyrolactone
    • 51787-96-3
    • MDL: MFCD08443601
    • Inchi: 1S/C10H9FO2/c11-8-3-1-7(2-4-8)9-5-6-10(12)13-9/h1-4,9H,5-6H2
    • InChI Key: RMFNZGXVLAUJHF-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1CCC(=O)O1

Computed Properties

  • Exact Mass: 180.05900
  • Monoisotopic Mass: 180.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.2000
  • Boiling Point: 324.5°Cat760mmHg
  • Flash Point: 145.1°C
  • Refractive Index: 1.52 (20 C)
  • PSA: 26.30000
  • LogP: 2.20380
  • Solubility: Not available

4,5-Dihydro-5-(4-fluorophenyl)-2(3H)-furanone Security Information

  • Hazardous Material transportation number:UN 2456 3/PG 1
  • WGK Germany:3
  • Safety Instruction: S9-S29
  • Hazardous Material Identification: F Xi
  • Safety Term:3
  • Packing Group:I
  • Risk Phrases:R11; R36/37/38
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

4,5-Dihydro-5-(4-fluorophenyl)-2(3H)-furanone Customs Data

  • HS CODE:29031980
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dihydro-5-(4-fluorophenyl)-2(3H)-furanone Pricemore >>

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